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Compound of Interest

Compound Name:
4-Acetamido-2-propoxybenzoic

acid

Cat. No.: B13352369

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]
4-Acetamido-2-propoxybenzoic acid is a specialized benzoic acid derivative, structurally

characterized by an acetamido group at the para position and a propoxy ether linkage at the

ortho position relative to the carboxylic acid. It is primarily encountered in pharmaceutical

research as:

A key impurity or degradation product of the local anesthetic Propoxycaine.

A synthetic intermediate in the development of substituted benzamides and liquid crystal

polymers.

A metabolic reference standard for pharmacokinetic studies involving para-aminobenzoic

acid (PABA) analogs.
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Technical Note on Identity: Researchers must distinguish this compound from its deacetylated

precursor, 4-amino-2-propoxybenzoic acid (CAS 2486-79-5). Commercial catalogs often

conflate the two; however, the target compound contains an N-acetyl moiety (

) which significantly alters its solubility and pKa profile compared to the free amine.

Chemical Identity Table
Parameter Detail

Chemical Name 4-Acetamido-2-propoxybenzoic acid

Synonyms
N-Acetyl-4-amino-2-propoxybenzoic acid; 4-

(Acetylamino)-2-propoxybenzoic acid

Molecular Formula

Molecular Weight ~237.25 g/mol

Core Structure
Benzoic acid scaffold with ortho-propoxy and

para-acetamido substituents

Physical State White to off-white crystalline solid

Predicted pKa ~3.5–4.0 (Carboxylic acid)

Health, Safety, and Environmental (HSE) Profile
Expert Insight: As a specific intermediate, comprehensive toxicological data (LD50) is often

unavailable. Therefore, safety protocols must be derived via Read-Across Methodology using

the structurally similar 4-acetamidobenzoic acid (Acedoben) and 4-propoxybenzoic acid.

Hazard Identification (GHS Classification - Extrapolated)
Skin Irritation (Category 2): The carboxylic acid moiety acts as a proton donor, causing

contact dermatitis.

Eye Irritation (Category 2A): Micro-crystalline dust can cause mechanical and chemical

irritation.

STOT-SE (Category 3): Inhalation of dust may irritate the upper respiratory tract.
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Engineering Controls & PPE[6]
Containment: All weighing and transfer operations must occur inside a certified Chemical

Fume Hood or a Powder Containment Balance Enclosure.

Respiratory: If hood access is compromised, use a NIOSH-approved N95 or P100

particulate respirator.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Breakthrough time is generally high for

solid benzoates, but change gloves immediately if wetted by solvent solutions (e.g., DMSO).

Protocol: Solubilization and Stock Preparation
Challenge: The propoxy chain adds lipophilicity, making the compound sparingly soluble in

pure water at neutral pH. The acetamido group reduces solubility in dilute acids compared to

the free amine.

Recommended Solvent System: Dimethyl Sulfoxide (DMSO) or Ethanol/Water mixtures.

Step-by-Step Solubilization Workflow
Weighing: Accurately weigh the target mass into a sterile glass vial. Do not use polystyrene

plastics as DMSO may leach contaminants.

Primary Solubilization (Stock):

Add DMSO (anhydrous) to achieve a concentration of 10–50 mM.

Vortex vigorously for 30–60 seconds.

Observation: If the solution remains cloudy, sonicate in a water bath at 35°C for 5 minutes.

Dilution for Assays (Working Solution):

Dilute the DMSO stock into the aqueous buffer (PBS or media).

Critical Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity in

biological assays.
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Precipitation Check: Visually inspect for "crashing out" (white precipitate). If observed,

lower the stock concentration or switch to a 1:1 Ethanol:Water cosolvent system.

Solid Compound
(4-Acetamido-2-propoxybenzoic acid)

Add Solvent
(DMSO or EtOH)

Vortex & Sonicate
(35°C, 5 min)

Visual Inspection
(Clear Solution?)
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(Stored at -20°C)

Yes Dilute in Buffer
(PBS/Media)

Precipitation Observed?
(Tyndall Effect)

Ready for AssayNo

Reduce Conc. or
Change Co-solvent

Yes
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Caption: Logical workflow for preparing stable stock solutions, ensuring solubility before

biological application.

Protocol: Analytical Verification (HPLC)
To ensure the integrity of the compound (distinguishing it from the 4-amino precursor), use the

following Reverse-Phase HPLC method.

Method Principle: The N-acetyl group increases the retention time compared to the free amine

on C18 columns due to reduced polarity and loss of the basic amine functionality.
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Parameter Condition

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

100 mm, 3.5 µm

Mobile Phase A Water + 0.1% Formic Acid (or 0.1% TFA)

Mobile Phase B Acetonitrile (ACN)

Gradient 5% B to 95% B over 10 minutes

Flow Rate 1.0 mL/min

Detection
UV @ 254 nm (Aromatic ring) and 210 nm

(Amide bond)

Expected Retention
4-Amino precursor: ~3.5 min 4-Acetamido

target: ~5.2 min (More retained)

Disposal and Decontamination Protocols
Regulatory Status: As an organic acid derivative containing nitrogen, this compound must not

be disposed of down the drain. It requires thermal destruction to prevent environmental

accumulation.

Disposal Decision Tree
Solid Waste:

Collect in a container labeled "Hazardous Waste - Solid Organic - Toxic."

Disposal Method: High-temperature incineration.

Liquid Waste (HPLC effluent/Stock solutions):

Collect in "Organic Solvent Waste" carboys.

Compatibility: Compatible with standard non-halogenated solvent waste streams

(Acetone, Methanol, DMSO).

Contaminated Glassware:
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Rinse with Acetone or Ethanol before washing with detergent. The compound is poorly

soluble in water; direct water washing may leave residue.

Waste Generation

Determine State

Solid / Powder

Liquid / Solution
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High-Temp Incineration

Rinsate
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Caption: Decision matrix for compliant disposal, prioritizing incineration to prevent

environmental release.

Storage and Stability
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Temperature: Store at 2–8°C for short term (< 1 month) or -20°C for long term.

Atmosphere: Hygroscopic potential is low, but storage under Argon or Nitrogen is

recommended to prevent slow oxidation or hydrolysis of the amide bond over years.

Container: Amber glass vials (protect from light).

Self-Validating Check: Before use, inspect the solid. It should be white/off-white. A yellow or

brown discoloration indicates oxidation (likely of the underlying aromatic system or hydrolysis

to the amine).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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